Cas no 1360-76-5 (Ranaconitine)

• Product Name: Ranaconitine
• CAS No: 1360-76-5
• Molecular Formula: C₃₂H₄₄N₂O₉
• Molecular Weight: 600.6998
• CID: 230688
• PubChem ID: 20056254

Ranaconitine Properties

Names and Identifiers

• Ranaconitine
• Aconitane-4,7,8,9-tetrol,20-ethyl-1,14,16-trimethoxy-,4-(2-(acetylamino)benzoate),(1alpha,14alpha,16beta)
• Ranaconitin
• (1alpha,14alpha,16beta)-Aconitane-4,7,8,9-tetrol 20-ethyl-1,14,16-trimethoxy-4-[2-(acetylamino)benzoate]
• 7-Hydroxylappaconitine
• O4-(2-Acetamidobenzoyl)ranaconine
• 4-[2-(Acetylamino)benzoyloxy]-20-ethyl-1α,14α,16β-trimethoxyaconitane-7,8,9-triol
• 20-Ethyl-1α,14α,16β-trimethoxyaconitane-4,7,8,9-tetrol 4-[2-(acetylamino)benzoate]
• [(1S,2S,3S,4S,6S,8S,9R,10S,13S,16S,17S)-11-Ethyl-3,8,9-trihydroxy-4,6,16-trimethoxy-11-azahexacyclo[
• Dtxsid50929212
• CHEBI:184102
• [(1S,2S,3S,4S,5R,6S,8S,9R,13S,16S,17S)-11-ethyl-3,8,9-trihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate
• SCHEMBL6413736
• AS-82430
• 1360-76-5
• AC-34671
• AKOS040758805
• NSC624751
• 20-Ethyl-7,8,9-trihydroxy-1,14,16-trimethoxyaconitan-4-yl 2-(acetylamino)benzoate
• FT-0777141
• AKOS037514811
• (11-Ethyl-3,8,9-trihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl) 2-acetamidobenzoate
• (ethyl-trihydroxy-trimethoxy-[?]yl) 2-acetamidobenzoate

• MDL： MFCD11040788
• InChIKey： XTSVKUJYTUPYRJ-JCPMKTTFSA-N
• Inchi： 1S/C32H44N2O9/c1-6-34-16-28(43-26(36)18-9-7-8-10-20(18)33-17(2)35)12-11-24(41-4)31-22-13-19-21(40-3)14-30(38,32(22,39)25(19)42-5)29(37,27(31)34)15-23(28)31/h7-10,19,21-25,27,37-39H,6,11-16H2,1-5H3,(H,33,35)/t19-,21-,22+,23+,24?,25-,27?,28+,29?,30-,31?,32-/m0/s1
• SMILES： O([H])C12C([H])([H])[C@]3([H])[C@]4(C([H])([H])C([H])([H])C([H])(C3(C1([H])N(C([H])([H])C([H])([H])[H])C4([H])[H])[C@@]1([H])C([H])([H])[C@@]3([H])[C@]([H])(C([H])([H])[C@]2([C@]1([C@@]3([H])OC([H])([H])[H])O[H])O[H])OC([H])([H])[H])OC([H])([H])[H])OC(C1=C([H])C([H])=C([H])C([H])=C1N([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 600.304681g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 600.304681g/mol
• Monoisotopic Mass: 600.304681g/mol
• Topological Polar Surface Area: 147Ų
• Heavy Atom Count: 43
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 600.7

Experimental Properties

• LogP: 1.92390
• PSA: 150.51000
• Refractive Index: 1.637
• Boiling Point: 758.9°Cat760mmHg
• Melting Point: 132-134 ºC
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 412.8°C
• Solubility: Chloroform, DMSO (Slightly), Methanol (Slightly)
• Color/Form: Powder
• Density: 1.39